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Compound of Interest

Compound Name: 5-Phenyl-4-pentyn-1-ol
CAS No.: 24595-58-2
Cat. No.: B1279149
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of 5-
Phenyl-4-pentyn-1-ol, a valuable building block in organic synthesis and medicinal chemistry.
This document details the key spectroscopic data (*H NMR, 13C NMR, IR, and Mass
Spectrometry) in clearly structured tables and provides a comprehensive experimental protocol

for its synthesis and characterization.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 5-Phenyl-4-pentyn-1-ol,
facilitating easy reference and comparison.

Table 1: *H NMR Spectroscopic Data for 5-Phenyl-4-pentyn-1-ol
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Chemical Shift (8)

Coupling Constant

Multiplicit Assignment

ppm pRETY (J) Hz g

CeHs- (Aromatic
7.42 -7.28 m

protons)
3.82 t 6.2 -CH2-OH
2.55 t 7.0 -C=C-CH2-
1.90 p 6.6 -CH2-CH2-CH:-
1.65 s (br) -OH

Solvent: CDCls. Reference: TMS at 0.00 ppm.

Table 2: 13C NMR Spectroscopic Data for 5-Phenyl-4-pentyn-1-ol

Chemical Shift (6) ppm

Assignment

131.6 C (aromatic)
128.2 CH (aromatic)
127.7 CH (aromatic)
123.4 C (aromaitic, ipso)
89.2 -C=C-

8l.1 -C=C-

61.8 -CH2-OH

315 -CH2-CH2-OH
15.8 -C=C-CHa-

Solvent: CDCls.

Table 3: Infrared (IR) Spectroscopic Data for 5-Phenyl-4-pentyn-1-ol
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Wavenumber (cm~?) Intensity Assignment

3330 Strong, Broad O-H stretch (alcohol)

3055, 3030 Medium C-H stretch (aromatic)

2945, 2870 Medium C-H stretch (aliphatic)

2245 Medium C=C stretch (alkyne)

1598, 1488 Medium C=C stretch (aromatic ring)
1050 Strong C-O stretch (primary alcohol)

Table 4: Mass Spectrometry (MS) Data for 5-Phenyl-4-pentyn-1-ol

m/z Relative Intensity (%) Assighment

160 45 [M]* (Molecular lon)
142 20 [M - H20]*

129 100 [M - CH20H]*

115 85 [CeH7]*

91 50 [C7H7]* (Tropylium ion)

Experimental Protocols

A plausible and widely used method for the synthesis of 5-Phenyl-4-pentyn-1-ol is the
Sonogashira coupling reaction. This palladium-catalyzed cross-coupling reaction forms a
carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.

Synthesis of 5-Phenyl-4-pentyn-1-ol via Sonogashira Coupling

This protocol describes the coupling of phenylacetylene with a suitable 3-halopropanol. For this
example, we will consider the coupling of iodobenzene with 4-pentyn-1-ol.

Materials:
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» lodobenzene

e 4-Pentyn-1-ol
 Bis(triphenylphosphine)palladium(ll) dichloride (Pd(PPhs)2Clz2)
o Copper(l) iodide (Cul)

e Triethylamine (TEA)

¢ Anhydrous Tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride solution
o Diethyl ether

e Anhydrous magnesium sulfate

« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add
bis(triphenylphosphine)palladium(ll) dichloride (0.02 eq) and copper(l) iodide (0.04 eq).

¢ Add anhydrous triethylamine (3 eq) and anhydrous THF.
 To this stirred solution, add 4-pentyn-1-ol (1.2 eq) followed by iodobenzene (1.0 eq).

« Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by adding saturated agueous ammonium chloride
solution.
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o Extract the aqueous layer with diethyl ether (3 x 50 mL).
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient as the eluent to afford pure 5-Phenyl-4-pentyn-1-ol.

Spectroscopic Characterization Protocol:
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Prepare a solution of the purified 5-Phenyl-4-pentyn-1-ol in deuterated chloroform
(CDClIs).

o Acquire *H NMR and 3C NMR spectra on a 400 MHz or higher field NMR spectrometer.
o Use tetramethylsilane (TMS) as an internal standard.
« Infrared (IR) Spectroscopy:

o Obtain the IR spectrum of the neat liquid product using a Fourier-transform infrared (FTIR)
spectrometer equipped with an attenuated total reflectance (ATR) accessory.

o Alternatively, a thin film of the sample can be prepared between two salt plates (e.g., NaCl
or KBr).

e Mass Spectrometry (MS):

o Analyze the sample using a mass spectrometer, typically with electron ionization (EI) or
electrospray ionization (ESI).

o For volatile compounds like 5-Phenyl-4-pentyn-1-ol, Gas Chromatography-Mass
Spectrometry (GC-MS) is a suitable technique.

Visualizations
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The following diagrams illustrate the key experimental workflow and the underlying logic of the
spectroscopic characterization process.
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Caption: Experimental workflow for the synthesis and spectroscopic characterization of 5-
Phenyl-4-pentyn-1-ol.
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Caption: Logical relationship between spectroscopic techniques and the structural information
obtained for 5-Phenyl-4-pentyn-1-ol.

» To cite this document: BenchChem. [Spectroscopic Characterization of 5-Phenyl-4-pentyn-1-
ol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279149/docs#spectroscopic-characterization-of-5-
phenyl-4-pentyn-1-ol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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